Cas no 59973-78-3 (Sulindac Sulfide Acyl-β-D-Glucuronide)

• Product Name: Sulindac Sulfide Acyl-β-D-Glucuronide
• CAS No: 59973-78-3
• MF: C₂₆H₂₅FO₈S
• MW: 516.535310506821
• CID: 1061067
• PubChem ID: 131637362
• Update Time: 2024-11-03

Sulindac Sulfide Acyl-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Sulindac Sulfide Acyl-β-D-Glucuronide
• Sulindac Sulfide Acy
• Sulindac sulfide-acyl-beta-D-glucuronide min. 92%
• β-D-Glucopyranuronic acid, 1-[5-fluoro-2-methyl-1-[[4-(methylthio)phenyl]methylene]-1H-indene-3-acetate], (Z)- (9CI)
• Sulindac sulfide-acyl-b-D-glucuronide
• Sulindac Sulfide Acyl-Beta-D-Glucuronide
• 59973-78-3

• Inchi： 1S/C26H25FO8S/c1-12-17(9-13-3-6-15(36-2)7-4-13)16-8-5-14(27)10-19(16)18(12)11-20(28)34-26-23(31)21(29)22(30)24(35-26)25(32)33/h3-10,21-24,26,29-31H,11H2,1-2H3,(H,32,33)/b17-9-/t21?,22-,23?,24?,26+/m0/s1
• InChI Key： FWLAXSAVBCVJBU-QKUPUBCNSA-N
• SMILES： c1(F)cc2C(CC(O[C@H]3C(O)C(O)[C@H](O)C(C(O)=O)O3)=O)=C(C)/C(=C/c3ccc(SC)cc3)/c2cc1

Computed Properties

• Exact Mass: 516.12541709g/mol
• Monoisotopic Mass: 516.12541709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 898
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 159Ų